Cas no 2020134-19-2 (1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2020134-19-2
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5720875
• PubChem ID: 121208491
• Update Time: 2025-05-22

1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026717889
• 2020134-19-2
• F2157-0047
• 1-[(1-methylpyrrolidin-3-yl)methyl]triazole-4-carboxylic acid
• starbld0029446
• 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H14N4O2/c1-12-3-2-7(4-12)5-13-6-8(9(14)15)10-11-13/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key： MLANRQONQVSXPN-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC2CN(C)CC2)N=N1)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2020134-19-2)

The compound 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2020134-19-2) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its hybrid structure, combining a pyrrolidine moiety with a 1,2,3-triazole ring and a carboxylic acid functional group, makes it a versatile scaffold for designing novel bioactive compounds. Researchers are particularly interested in its potential applications as a pharmacophore in the development of central nervous system (CNS) drugs, given the presence of the 1-methylpyrrolidine fragment, which is known to enhance blood-brain barrier permeability.

In recent years, the scientific community has shown growing interest in triazole-containing compounds due to their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 1,2,3-triazole core in this molecule is particularly noteworthy, as it can participate in hydrogen bonding and dipole-dipole interactions, making it an excellent candidate for molecular recognition in drug-target interactions. Additionally, the carboxylic acid group provides opportunities for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored physicochemical properties.

The synthesis of 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid typically involves click chemistry approaches, specifically the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is highly efficient and regioselective, yielding the desired 1,4-disubstituted triazole with excellent purity. The compound's CAS number 2020134-19-2 serves as a unique identifier in chemical databases, facilitating its tracking in research and regulatory contexts. Its molecular formula, C₉H₁₄N₄O₂, reflects its moderate molecular weight, which is advantageous for drug-like properties.

From a drug design perspective, this compound's pyrrolidine-triazole-carboxylic acid architecture offers multiple vectors for structural optimization. The 1-methylpyrrolidine moiety can be modified to alter lipophilicity, while the triazole ring can serve as a bioisostere for other heterocycles. The carboxylic acid group, meanwhile, can be exploited to improve solubility or to conjugate with other molecular fragments. Such flexibility makes it a valuable building block in combinatorial chemistry and high-throughput screening campaigns.

Current research trends highlight the potential of 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid in addressing unmet medical needs, particularly in neurodegenerative diseases and psychiatric disorders. Its ability to modulate neurotransmitter systems, combined with its favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile, positions it as a promising lead compound. Furthermore, its compatibility with green chemistry principles—owing to the atom-economical nature of its synthesis—aligns with the growing demand for sustainable pharmaceutical production methods.

In summary, 1-((1-methylpyrrolidin-3-yl)methyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2020134-19-2) represents a compelling case study in modern medicinal chemistry. Its multifunctional design, synthetic accessibility, and therapeutic potential make it a subject of ongoing investigation across academic and industrial laboratories. As the search for novel CNS-active compounds intensifies, this molecule is poised to play a pivotal role in the development of next-generation therapeutics.